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Quantitative Data on Streptokinase Adverse Reactions

The following table summarizes the incidence of key adverse reactions from several clinical studies.

Adverse Reaction Incidence Range Supporting Study Details

Any Adverse
Reaction

Up to 88% of patients [1]
[2]

47.7% (792/1660 pts) [1]; 88% (191/217 pts) [2]

Hypotension 1% to 34.6% [1] [2] [3] 34.6% (75/217 pts) [2]; "approximately 40%" [3]

Arrhythmias Common [1] [3] Frequently reported; reperfusion arrhythmias in

~80% with successful reperfusion [3]

Bleeding 0.3% to 6.0% (major);

~10% (minor) [3] [4]

-

Allergic
Reactions

1.6% to 4.4% [3] Severe anaphylaxis: ~0.1% [3] [4]

Hemorrhagic
Stroke

0.1% to 1.4% [2] [3] 1.4% (3/217 pts) [2]; 0.1%-1.0% [3]
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Mechanisms and Management of Key Adverse
Reactions

Here is a detailed breakdown of the pathophysiology and management strategies for the two most common

reactions.

Hypotension

Pathophysiology: The mechanism is multifactorial. The plasmin-mediated breakdown of
bradykinin is a key contributor, leading to vasodilation. This can also be exacerbated by reperfusion
of the ischemic myocardium and, in some cases, anaphylactoid (allergic) reactions [3] [5].

Management:
Close Monitoring: Continuously monitor blood pressure during and immediately after the

infusion.
Temporary Measures: If severe or symptomatic, slow down or temporarily interrupt the

streptokinase infusion. This is often sufficient for blood pressure to recover [4].
Symptomatic Treatment: Administer intravenous fluids (e.g., normal saline). Use vasopressors

like dopamine if hypotension is refractory to fluids [3].
Differentiate Cause: Assess for concurrent bleeding or anaphylaxis.

Arrhythmias

Pathophysiology: The sudden restoration of blood flow to ischemic tissue (reperfusion) causes
electrophysiological instability in the cardiac muscle. This most commonly manifests as a transient
accelerated idioventricular rhythm, which is typically benign. However, more serious ventricular
arrhythmias can also occur [3].

Management:
Expected Event: Recognize that arrhythmias are often a sign of successful reperfusion.

Continuous ECG Monitoring: Essential for all patients during and after thrombolysis.
Standard ACLS Protocols: Treat significant arrhythmias per standard advanced cardiac life

support guidelines. The most common reperfusion arrhythmia (AIVR) usually does not require
specific treatment [3].

Experimental Protocols for Monitoring
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For researchers designing preclinical or clinical studies, the following monitoring protocol can be adopted or

referenced.

Study Design: Prospective, observational cohort study [2].
Patient Population: Adults diagnosed with acute ST-elevation myocardial infarction (STEMI)

receiving intravenous streptokinase (e.g., 1,500,000 IU over 60 minutes) [1] [2].
Data Collection:

Demographics & History: Record patient age, gender, medical history, and history of drug
allergy [1] [2].

Continuous Monitoring: Perform continuous ECG and frequent blood pressure
measurements during and for at least 24 hours post-infusion [1].

ADR Documentation: Record description, time of onset, duration, severity (using a
standardized scale: mild, moderate, severe, very severe), treatment given, and outcome [1].

Causality Assessment: Use a standardized algorithm like the Naranjo probability scale to
assess the likelihood that the adverse event is related to streptokinase [2].

Statistical Analysis: Use appropriate tests (e.g., Chi-square, logistic regression) to identify risk
factors associated with ADRs [1] [2].

Visualizing the Mechanisms

The diagrams below illustrate the proposed pathways for the two primary adverse reactions.
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Proposed Mechanism of Streptokinase-Induced Hypotension
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Mechanism of Streptokinase-Induced Reperfusion Arrhythmias
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Key Takeaways for Professionals

Hypotension and arrhythmias are common and expected: Their occurrence is often linked to the

drug's pharmacologic action and successful reperfusion, not necessarily a failure of the therapy [1]
[3].

Vigilant monitoring is non-negotiable: Continuous ECG and BP monitoring during and after
infusion is critical for early detection and management [4].
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Manageable with standard protocols: Most events are transient and can be effectively managed by

slowing the infusion, administering fluids, or using standard anti-arrhythmic protocols [3] [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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